4-cyano-N-(1-(1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide

• IUPAC Name: 4-cyano-N-[1-[1-(3,5-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C24H24N6O2/c1-16-11-17(2)13-21(12-16)30-15-22(27-28-30)24(32)29-9-7-20(8-10-29)26-23(31)19-5-3-18(14-25)4-6-19/h3-6,11-13,15,20H,7-10H2,1-2H3,(H,26,31)
• InChI Key: GVPIFXUDEAFZTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=C(C=C4)C#N)C
• Molecular Formula: C24H24N6O2
• Molecular Weight: 428.5 g/mol
• CAS No.: 1251682-91-3

Description

4-cyano-N-(1-(1-(3,5-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide is a useful research compound. Its molecular formula is C24H24N6O2 and its molecular weight is 428.496. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of heterocyclic compounds, especially those containing the 1,2,3-triazole moiety, is of significant interest due to their wide range of biological activities. Compounds such as 1,2,3-triazole analogues are synthesized through various chemical reactions, demonstrating the versatility of triazole derivatives in medicinal chemistry and drug design. For instance, the reduction of 4-amino-5-cyanotriazoles, obtained from the reaction of 4-amino-1,2,3-triazole-5-carboxamides, showcases the utility of these compounds in generating new heterocyclic structures with potential biological applications (Albert, 1970).

Photovoltaic Applications

Cyanine dyes, which share a functional group (cyano) with the compound of interest, have been explored for their photovoltaic properties in dye-sensitized solar cells. The strong absorption intensities and broad absorption spectra of these dyes contribute to better light-to-electricity conversion properties, highlighting the potential of cyano-containing compounds in renewable energy technologies (Wu et al., 2008).

Colorimetric Sensing

Compounds containing benzamide and cyano groups have been utilized in colorimetric sensing, particularly for the detection of anions such as fluoride. The structure-function relationship in these compounds allows for significant changes in color in response to specific analytes, making them useful in chemical sensing applications (Younes et al., 2020).

Fluorescent Dyes

Benzamide derivatives, particularly those incorporating the dimethylamino group, have been investigated for their fluorescent properties. These compounds, inspired by Cypridina oxyluciferin analogs, exhibit various fluorescence quantum yields and lifetimes, making them suitable for applications in fluorescence spectroscopy and imaging (Hirano et al., 2012).